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Compound of Interest

Compound Name: LY309887

Cat. No.: B1675664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective

handling of LY309887, a potent second-generation glycinamide ribonucleotide

formyltransferase (GARFT) inhibitor. Adherence to these guidelines is crucial to ensure

personnel safety, experimental accuracy, and the integrity of the compound.
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Identifier Description

IUPAC Name

(2S)-2-[[4-[2-(2-amino-4-oxo-1,7-

dihydropyrrolo[2,3-d]pyrimidin-5-

yl)ethyl]benzoyl]amino]pentanedioic acid

Synonyms
LY309887, 6R-2',5'-thienyl-5, 10-

dideazatetrahydrofolic acid

Molecular Formula C23H24N6O6S

Mechanism of Action

LY309887 is a potent inhibitor of glycinamide

ribonucleotide formyltransferase (GARFT), a

key enzyme in the de novo purine biosynthesis

pathway.[1] By inhibiting GARFT, LY309887

disrupts the synthesis of purines, which are

essential for DNA and RNA synthesis, leading to

cytotoxic effects in rapidly proliferating cells. It

has shown greater potency in inhibiting GARFT

compared to the first-generation inhibitor,

lometrexol.[1]

Primary Hazards

Cytotoxic, potential mutagen. Handle with

appropriate personal protective equipment in a

designated containment area.

Safety Precautions and Handling
LY309887 is a cytotoxic compound and must be handled with extreme care to avoid exposure.

2.1. Personal Protective Equipment (PPE)

All personnel handling LY309887 must wear the following minimum PPE:

Gloves: Two pairs of chemotherapy-grade nitrile gloves. Change the outer pair immediately if

contaminated.

Lab Coat: A disposable, solid-front gown with tight-fitting cuffs.
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Eye Protection: Safety glasses with side shields or chemical splash goggles.

Respiratory Protection: A fit-tested N95 respirator or higher is recommended, especially

when handling the powdered form of the compound.

2.2. Engineering Controls

Weighing and Reconstitution: All handling of the solid form of LY309887 and preparation of

stock solutions must be performed in a certified chemical fume hood or a Class II biological

safety cabinet (BSC) to prevent inhalation of the powder and to contain any potential spills.

Cell Culture Work: All experiments involving LY309887 with cell cultures should be

conducted in a Class II BSC.

2.3. Spill and Decontamination

In case of a spill, immediately alert others in the area.

For small spills, absorb the material with a chemotherapy spill kit.

Decontaminate the area with a 10% bleach solution, followed by a rinse with 70% ethanol.

All materials used for cleaning up the spill must be disposed of as cytotoxic waste.

2.4. Waste Disposal

All waste materials contaminated with LY309887, including pipette tips, tubes, gloves, gowns,

and cell culture media, must be disposed of in clearly labeled cytotoxic waste containers for

incineration.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of LY309887.
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Form
Storage

Temperature

Recommended

Duration
Notes

Solid (Powder) -20°C Up to 1 year

Store in a tightly

sealed container,

protected from light

and moisture.

Stock Solution (in

DMSO)
-80°C Up to 6 months

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles.

Aqueous Dilutions 2-8°C
Prepare fresh for each

experiment

Avoid storing in

aqueous solutions for

extended periods due

to potential for

degradation.

Solution Preparation
4.1. Stock Solution Preparation (10 mM in DMSO)

Before opening, centrifuge the vial of solid LY309887 to ensure all powder is at the bottom.

In a chemical fume hood or BSC, add the appropriate volume of anhydrous DMSO to the vial

to achieve a 10 mM concentration.

Vortex gently until the solid is completely dissolved. A brief sonication in a water bath may be

used to aid dissolution if necessary.

Aliquot the stock solution into single-use, light-protected tubes and store at -80°C.

4.2. Working Solution Preparation

Thaw a single-use aliquot of the 10 mM LY309887 stock solution at room temperature.
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Further dilute the stock solution in the appropriate cell culture medium or assay buffer to the

desired final concentration.

It is recommended to perform serial dilutions to achieve low nanomolar concentrations

accurately.

Ensure the final concentration of DMSO in the cell culture medium is below 0.1% to avoid

solvent-induced cytotoxicity.
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Storage

Solution Preparation

Application

Solid LY309887
(-20°C)

Reconstitute in DMSO
(10 mM Stock)

In Fume Hood/BSC

Aliquot for Single Use

Store Stock at -80°C

Thaw Aliquot

For Experiment

Dilute in Media/Buffer

Working Solution
(nM range)
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Assay Setup

Treatment Data Acquisition & Analysis

Seed Cells in
96-well Plate

Allow Adherence
(Overnight)

Add Compound
to Cells

Prepare LY309887
Serial Dilutions

Incubate
(48-72h) Add MTT/XTT Reagent Measure Absorbance Calculate IC50

De Novo Purine Biosynthesis

PRPP

Glycinamide Ribonucleotide
(GAR)

GARFT

Formylglycinamide Ribonucleotide
(FGAR)

Purines (ATP, GTP)

Multiple Steps

DNA/RNA Synthesis

Formyl Transfer

LY309887
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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